Cas no 1400644-46-3 (4-Bromo-2-butoxy-5-chloroaniline)

• Product Name: 4-Bromo-2-butoxy-5-chloroaniline
• CAS No: 1400644-46-3
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 3047776
• Update Time: 2025-06-25

4-Bromo-2-butoxy-5-chloroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-butoxy-5-chloroaniline
• V3001

• Inchi： 1S/C10H13BrClNO/c1-2-3-4-14-10-5-7(11)8(12)6-9(10)13/h5-6H,2-4,13H2,1H3
• InChI Key： XVWMMAKMNRMPRO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OCCCC)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• XLogP3: 3.8
• Topological Polar Surface Area: 35.2

Additional information on 4-Bromo-2-butoxy-5-chloroaniline

4-Bromo-2-butoxy-5-chloroaniline (CAS No. 1400644-46-3): An Overview of Its Properties, Applications, and Recent Research

4-Bromo-2-butoxy-5-chloroaniline (CAS No. 1400644-46-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique combination of bromine, chlorine, and butoxy functional groups, which contribute to its diverse chemical properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, and recent research developments surrounding 4-Bromo-2-butoxy-5-chloroaniline.

Structural Characteristics

The molecular formula of 4-Bromo-2-butoxy-5-chloroaniline is C₁₁H₁₅BrClN. The compound features a benzene ring substituted with a bromine atom at the 4-position, a butoxy group at the 2-position, and a chlorine atom at the 5-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule. For instance, the bromine and chlorine atoms increase the compound's polarity and reactivity, while the butoxy group enhances its solubility in organic solvents.

Synthesis Methods

The synthesis of 4-Bromo-2-butoxy-5-chloroaniline can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 2-butoxyaniline with bromine and chlorine in a suitable solvent. Another approach is to start with 2-butoxy-5-chloroaniline and introduce the bromine atom through electrophilic aromatic substitution. These synthetic pathways are well-documented in the literature and have been optimized to achieve high yields and purity levels.

Applications in Pharmaceuticals

4-Bromo-2-butoxy-5-chloroaniline has shown promise in pharmaceutical research due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its use as a precursor for developing novel drugs targeting various diseases. For example, researchers at the University of California have reported that derivatives of 4-Bromo-2-butoxy-5-chloroaniline exhibit potent anti-inflammatory properties, making them potential candidates for treating chronic inflammatory conditions.

In another study published in the Journal of Medicinal Chemistry, scientists investigated the antiviral activity of compounds derived from 4-Bromo-2-butoxy-5-chloroaniline. The results indicated that these derivatives effectively inhibited the replication of several viruses, including influenza and herpes simplex virus (HSV). This finding opens up new avenues for developing antiviral therapies using this versatile compound.

Molecular Modeling and Computational Studies

To gain deeper insights into the behavior of 4-Bromo-2-butoxy-5-chloroaniline, computational methods such as molecular dynamics simulations and quantum mechanical calculations have been employed. These studies have provided valuable information on the compound's electronic structure, conformational flexibility, and interaction with biological targets. For instance, a recent computational study revealed that the bromine and chlorine substituents play a crucial role in modulating the compound's binding affinity to specific protein receptors.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 4-Bromo-2-butoxy-5-chloroaniline is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and adequate ventilation should be ensured to minimize exposure risks.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-Bromo-2-butoxy-5-chloroaniline highlights its potential as a valuable building block in pharmaceutical development. Future studies may focus on optimizing its synthetic routes to improve efficiency and scalability. Additionally, exploring its applications in other areas such as materials science and environmental chemistry could uncover new opportunities for this versatile compound.

In conclusion, 4-Bromo-2-butoxy-5-chloroaniline (CAS No. 1400644-46-3) is a multifaceted organic compound with promising applications in various fields. Its unique structural features make it an attractive candidate for further research and development. As scientific understanding continues to advance, it is likely that new uses for this compound will be discovered, contributing to advancements in chemistry and related disciplines.